N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide

• Molecular Formula: C26H29N3O5S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: N-[4-(4-methylpiperazin-1-yl)sulfonylphenyl]-3-(2-phenoxyethoxy)benzamide
• InChI: InChI=1S/C26H29N3O5S/c1-28-14-16-29(17-15-28)35(31,32)25-12-10-22(11-13-25)27-26(30)21-6-5-9-24(20-21)34-19-18-33-23-7-3-2-4-8-23/h2-13,20H,14-19H2,1H3,(H,27,30)
• InChI Key: PZWVOWRLNQWRRS-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)OCCOC4=CC=CC=C4

Description

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide, also known as MPSPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. MPSPB is a potent and selective inhibitor of a specific protein kinase, which makes it a valuable tool in studying the role of this kinase in different biological processes.

Scientific Research Applications

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has been used in several scientific research applications, including cancer research, cardiovascular research, and neuroscience. In cancer research, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has been shown to inhibit the growth and proliferation of cancer cells by targeting specific protein kinases that are involved in cancer cell signaling pathways. In cardiovascular research, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has been used to study the role of protein kinases in regulating vascular tone and blood pressure. In neuroscience, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has been shown to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders.

Mechanism of Action

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide is a selective inhibitor of a specific protein kinase called PIM1. PIM1 is involved in several cellular processes, including cell proliferation, apoptosis, and metabolism. By inhibiting PIM1, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide can modulate these processes and potentially have therapeutic effects in various diseases. The exact mechanism of how N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide inhibits PIM1 is not fully understood, but it is thought to involve binding to the ATP-binding site of the kinase and preventing its activation.
Biochemical and Physiological Effects:
N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has been shown to have several biochemical and physiological effects in various cell types and tissues. In cancer cells, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide can induce cell cycle arrest and apoptosis, which can lead to the inhibition of tumor growth. In vascular smooth muscle cells, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide can relax the blood vessels and lower blood pressure by inhibiting the activity of PIM1. In neurons, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide can modulate the activity of certain receptors and potentially have therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide has several advantages as a research tool, including its high potency and selectivity for PIM1, which makes it a valuable tool for studying the role of this kinase in various biological processes. However, there are also some limitations to using N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide in lab experiments. For example, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide may have off-target effects on other protein kinases, which can complicate the interpretation of experimental results. Additionally, N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide may have limited bioavailability and stability in vivo, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for research on N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide. One area of interest is the development of more potent and selective inhibitors of PIM1, which can improve the specificity and efficacy of these compounds in various research applications. Another area of interest is the investigation of the role of PIM1 in various diseases, including cancer, cardiovascular disease, and neurological disorders. Finally, the potential therapeutic applications of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide and other PIM1 inhibitors should be explored in preclinical and clinical studies to determine their safety and efficacy in humans.

Synthesis Methods

The synthesis of N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide involves several steps, starting from the reaction of 4-aminobenzenesulfonamide with 4-methylpiperazine to form N-(4-methylpiperazin-1-yl)-benzenesulfonamide. This intermediate is then reacted with 3-(2-phenoxyethoxy)benzoyl chloride to yield N-{4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-3-(2-phenoxyethoxy)benzamide. The overall yield of this synthesis is around 40%, and the purity of the final product can be improved by recrystallization or column chromatography.